Cas no 1547061-54-0 (5-tert-butyl-2-methylsulfonyl-pyrimidine)

• Product Name: 5-tert-butyl-2-methylsulfonyl-pyrimidine
• CAS No: 1547061-54-0
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD34475046
• CID: 5101559
• PubChem ID: 59603104
• Update Time: 2026-03-03

5-tert-butyl-2-methylsulfonyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-(1,1-dimethylethyl)-2-(methylsulfonyl)-
• 5-tert-butyl-2-methanesulfonylpyrimidine
• 5-tert-butyl-2-methylsulfonyl-pyrimidine

• MDL： MFCD34475046
• Inchi： 1S/C9H14N2O2S/c1-9(2,3)7-5-10-8(11-6-7)14(4,12)13/h5-6H,1-4H3
• InChI Key： CRFGWJIZRKIEJW-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)=NC=C(C(C)(C)C)C=N1

Additional information on 5-tert-butyl-2-methylsulfonyl-pyrimidine

Recent Advances in the Application of 5-tert-butyl-2-methylsulfonyl-pyrimidine (CAS: 1547061-54-0) in Chemical Biology and Pharmaceutical Research

The compound 5-tert-butyl-2-methylsulfonyl-pyrimidine (CAS: 1547061-54-0) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic compound, characterized by its tert-butyl and methylsulfonyl functional groups, has demonstrated significant potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting cancer-related signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 5-tert-butyl-2-methylsulfonyl-pyrimidine exhibit potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR-2. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacophore, achieving nanomolar inhibition constants in enzymatic assays. The methylsulfonyl group was found to play a crucial role in forming hydrogen bonds with the kinase hinge region, while the tert-butyl moiety contributed to enhanced lipophilicity and membrane permeability.

In drug discovery applications, 5-tert-butyl-2-methylsulfonyl-pyrimidine has shown particular promise as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. A recent Nature Chemical Biology publication demonstrated its successful incorporation into bifunctional molecules that selectively degrade oncogenic proteins. The compound's chemical stability and favorable physicochemical properties make it an attractive choice for such applications, with researchers reporting improved pharmacokinetic profiles compared to traditional inhibitors.

The synthetic accessibility of 5-tert-butyl-2-methylsulfonyl-pyrimidine has also been a focus of recent research. A 2024 Organic Process Research & Development paper described an optimized large-scale synthesis route with improved yield (78%) and reduced environmental impact. The new protocol employs flow chemistry techniques and greener solvents, addressing previous challenges in industrial-scale production. This advancement is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

Beyond oncology applications, recent studies have explored the compound's potential in neurodegenerative disease research. Its ability to modulate protein-protein interactions in tau aggregation pathways has shown promise in preclinical models of Alzheimer's disease. However, researchers caution that further optimization is needed to improve blood-brain barrier penetration while maintaining the compound's favorable safety profile.

As research continues, 5-tert-butyl-2-methylsulfonyl-pyrimidine remains a versatile scaffold with multiple potential applications in drug discovery. Its unique combination of synthetic tractability and biological activity positions it as an important tool in chemical biology and a valuable starting point for the development of novel therapeutics. Future research directions are likely to focus on expanding its applications to additional disease targets and further optimizing its drug-like properties.